Cas no 2172570-87-3 (3-(3-Hydroxyoxolan-3-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid)

• Product Name: 3-(3-Hydroxyoxolan-3-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid
• CAS No: 2172570-87-3
• MF: C₁₀H₁₆O₆S
• MW: 264.295442581177
• CID: 5568016
• PubChem ID: 165595075
• Update Time: 2025-06-18

3-(3-Hydroxyoxolan-3-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1633469
• 3-(3-hydroxyoxolan-3-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid
• 2172570-87-3
• 3-(3-Hydroxyoxolan-3-yl)-1,1-dioxo-1lambda6-thiane-3-carboxylic acid

• Inchi： 1S/C10H16O6S/c11-8(12)9(10(13)3-4-16-6-10)2-1-5-17(14,15)7-9/h13H,1-7H2,(H,11,12)
• InChI Key： OTXLRVHYXCVEPE-UHFFFAOYSA-N
• SMILES： S1(CCCC(C(=O)O)(C1)C1(COCC1)O)(=O)=O

Computed Properties

• Exact Mass: 264.06675940g/mol
• Monoisotopic Mass: 264.06675940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 109Ų